Cas no 1804509-80-5 (6-Chloro-3-cyano-2-ethylbenzoic acid)

• Product Name: 6-Chloro-3-cyano-2-ethylbenzoic acid
• CAS No: 1804509-80-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5038337
• Update Time: 2025-06-08

6-Chloro-3-cyano-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-cyano-2-ethylbenzoic acid

• Inchi： 1S/C10H8ClNO2/c1-2-7-6(5-12)3-4-8(11)9(7)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： SXRJVISFAUVVET-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 6-Chloro-3-cyano-2-ethylbenzoic acid

Introduction to 6-Chloro-3-cyano-2-ethylbenzoic acid (CAS No. 1804509-80-5)

6-Chloro-3-cyano-2-ethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804509-80-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of both chloro and cyano substituents, coupled with an ethyl group, imparts distinct reactivity and functional properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 6-Chloro-3-cyano-2-ethylbenzoic acid consists of a benzene ring substituted at the 6-position with a chlorine atom, at the 3-position with a cyano group, and at the 2-position with an ethyl group. This arrangement not only influences its electronic properties but also dictates its interaction with biological targets. The chloro group, being electron-withdrawing, can modulate the reactivity of adjacent functional groups, while the cyano group introduces a polar character that may enhance solubility in polar solvents. The ethyl group, on the other hand, adds bulk and can influence the compound's pharmacokinetic profile.

In recent years, there has been a surge in interest towards benzoic acid derivatives due to their diverse biological activities. 6-Chloro-3-cyano-2-ethylbenzoic acid has been explored as a potential intermediate in the synthesis of various pharmacologically active compounds. Its structural features make it a suitable candidate for further derivatization to produce molecules with enhanced binding affinity to specific biological targets. For instance, modifications at the 6-chloro position could lead to compounds with improved metabolic stability or altered receptor interactions.

One of the most compelling aspects of 6-Chloro-3-cyano-2-ethylbenzoic acid is its versatility in serving as a building block for drug discovery programs. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The cyano group, in particular, has been shown to enhance binding interactions with certain proteases and kinases, which are key players in diseases such as cancer and autoimmune disorders. By incorporating this compound into structure-based drug design strategies, scientists aim to identify lead compounds with promising therapeutic potential.

The synthesis of 6-Chloro-3-cyano-2-ethylbenzoic acid involves multi-step organic transformations that highlight its synthetic utility. The chlorination step typically employs reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while the introduction of the cyano group can be achieved through cyanation reactions using copper(I) cyanide or potassium cyanide under controlled conditions. The ethyl group is often introduced via esterification or alkylation reactions, depending on the synthetic route chosen. These synthetic methodologies underscore the compound's importance as a versatile intermediate in organic synthesis.

From a material science perspective, 6-Chloro-3-cyano-2-ethylbenzoic acid has been investigated for its potential applications in polymer chemistry and coatings. Its aromatic structure and functional groups make it an attractive candidate for modifying polymer backbones or serving as a crosslinking agent in advanced materials. Researchers have explored its incorporation into conductive polymers or luminescent materials, where its electronic properties contribute to enhanced performance characteristics.

The pharmacological evaluation of 6-Chloro-3-cyano-2-ethylbenzoic acid has revealed several interesting findings that warrant further investigation. In vitro studies have demonstrated its ability to modulate pathways associated with pain perception and neuroinflammation. The compound's interaction with transient receptor potential (TRP) channels has been particularly noteworthy, suggesting potential applications in treating chronic pain conditions. Additionally, preliminary animal models have shown promising results in reducing inflammation without significant side effects.

The future directions for research on 6-Chloro-3-cyano-2-ethylbenzoic acid are multifaceted and exciting. Advances in computational chemistry are enabling researchers to predict novel derivatives with optimized properties using molecular modeling techniques. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify compounds with improved efficacy and safety profiles.

In conclusion,6-Chloro-3-cyano-2-ethylbenzoic acid (CAS No. 1804509-80-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it a valuable asset for researchers engaged in drug discovery, material science, and organic synthesis. As our understanding of its potential continues to evolve, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex challenges.